Cas no 676544-56-2 (L-CYSTEINE, S-[3-(2-AMINOETHYL)-4,5-DIHYDROXY-1H-INDOL-7-YL]-)

• Product Name: L-CYSTEINE, S-[3-(2-AMINOETHYL)-4,5-DIHYDROXY-1H-INDOL-7-YL]-
• CAS No: 676544-56-2
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 3453785
• Update Time: 2025-03-18

L-CYSTEINE, S-[3-(2-AMINOETHYL)-4,5-DIHYDROXY-1H-INDOL-7-YL]- Chemical and Physical Properties

Names and Identifiers

• L-CYSTEINE, S-[3-(2-AMINOETHYL)-4,5-DIHYDROXY-1H-INDOL-7-YL]-

• Inchi： 1S/C13H17N3O4S/c14-2-1-6-4-16-11-9(21-5-7(15)13(19)20)3-8(17)12(18)10(6)11/h3-4,7,16-18H,1-2,5,14-15H2,(H,19,20)/t7-/m0/s1
• InChI Key： MSDSUVUIWSYHRN-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](CSC1C2=C(C(O)=C(O)C=1)C(CCN)=CN2)N

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 664.5±55.0 °C(Predicted)
• pka: 2.00±0.10(Predicted)